N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H19NO3S/c24-19(21-11-17(14-27-21)20-9-4-10-26-20)13-23-22(25)12-16-7-3-6-15-5-1-2-8-18(15)16/h1-11,14,19,24H,12-13H2,(H,23,25)
• InChI Key: YUVNTCWEOOENBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC(C3=CC(=CS3)C4=CC=CO4)O
• Molecular Formula: C22H19NO3S
• Molecular Weight: 377.5 g/mol

Description

The compound “N-{2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}-2-(naphthalen-1-yl)acetamide” is a complex organic molecule that contains several interesting functional groups. It includes a furan ring, a thiophene ring, and a naphthalene ring, all of which are aromatic. The presence of these rings suggests that the compound could have interesting electronic properties and could potentially be used in applications such as organic semiconductors.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple aromatic rings. These rings will contribute to the overall stability of the molecule and will also influence its electronic properties. The presence of the amide group (-CONH2) could also introduce additional complexity, as this group can participate in hydrogen bonding and can also influence the electronic properties of the molecule.

Chemical Reactions Analysis

The compound is likely to undergo a variety of chemical reactions. For example, the aromatic rings could undergo electrophilic aromatic substitution reactions. The amide group could undergo hydrolysis under acidic or basic conditions. The compound could also undergo redox reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively stable and could also give it interesting electronic properties. The amide group could allow the compound to participate in hydrogen bonding, which could influence its solubility and its interactions with other molecules.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target. If it were being used as a material (for example, in an organic semiconductor), its mechanism of action would involve its electronic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on many factors, including its reactivity, its toxicity, and the specific conditions under which it is handled. As with any chemical, appropriate safety precautions should be taken when handling this compound.